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Introduction
Larotrectinib is a potent and highly selective inhibitor of Tropomyosin Receptor Kinases (TRKA,

TRKB, and TRKC)[1][2][3]. It is utilized in cancer research and drug development for studying

TRK-driven cancers. This document provides a detailed protocol for the preparation of

Larotrectinib Sulfate stock solutions for use in cell culture experiments. Accurate preparation

and storage of the stock solution are critical for obtaining reproducible and reliable

experimental results.

Larotrectinib Sulfate Properties
Larotrectinib Sulfate is the sulfate salt of Larotrectinib[4]. It appears as an off-white to yellow

or pinkish-yellow solid[4]. The solubility of Larotrectinib Sulfate is pH-dependent[4][5].

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation of Larotrectinib
Sulfate stock solutions.
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Parameter Value Source

Molecular Weight 526.51 g/mol [1]

Solubility in DMSO
50 - 100 mg/mL (94.96 -

189.92 mM)
[1][6][7][8][9][10][11]

Solubility in Ethanol
10 - 100 mg/mL (18.99 -

189.92 mM)
[1][6][7][8][9]

Solubility in Water
< 1 mg/mL (insoluble or slightly

soluble)
[1][6][9]

Storage of Powder -20°C for up to 3 years [1]

Storage of Stock Solution (in

DMSO)

-80°C for up to 1 year; -20°C

for up to 6 months
[1][11][12]

Experimental Protocol: Preparation of a 10 mM
Larotrectinib Sulfate Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Larotrectinib Sulfate in

Dimethyl Sulfoxide (DMSO).

Materials:

Larotrectinib Sulfate powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Larotrectinib Sulfate powder to

room temperature to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of Larotrectinib Sulfate powder. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 5.265 mg of Larotrectinib Sulfate (Molecular Weight =

526.51 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the powder. To continue the example, add 1 mL of DMSO to the 5.265 mg of

Larotrectinib Sulfate. It is recommended to use fresh, high-quality DMSO as moisture can

reduce the solubility of the compound[7].

Dissolution: Close the tube tightly and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) or sonication can be used to

aid dissolution if necessary[1]. Visually inspect the solution to ensure there are no

undissolved particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile cryovials.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for

shorter-term storage (up to 6 months)[1][11][12].

Working Solution Preparation:

For cell culture experiments, the concentrated DMSO stock solution must be further diluted in a

sterile cell culture medium to the final desired working concentration (e.g., 10 nM, 100 nM,

1000 nM)[1][7]. It is crucial to ensure that the final concentration of DMSO in the cell culture

medium is non-toxic to the cells, typically below 0.1%.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the TRK signaling pathway inhibited by Larotrectinib and the

experimental workflow for preparing the stock solution.
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Caption: TRK signaling pathway and the inhibitory action of Larotrectinib.
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Caption: Experimental workflow for Larotrectinib Sulfate stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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